2-[(4-chlorophenoxy)methyl]-5-(methylamino)-1,3-oxazole-4-carbonitrile

• IUPAC Name: 2-[(4-chlorophenoxy)methyl]-5-(methylamino)-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C12H10ClN3O2/c1-15-12-10(6-14)16-11(18-12)7-17-9-4-2-8(13)3-5-9/h2-5,15H,7H2,1H3
• InChI Key: BZQWAIWYPRRFRU-UHFFFAOYSA-N
• Canonical SMILES: CNC1=C(N=C(O1)COC2=CC=C(C=C2)Cl)C#N
• Molecular Formula: C12H10ClN3O2
• Molecular Weight: 263.68 g/mol

Description

2-[(4-chlorophenoxy)methyl]-5-(methylamino)-1,3-oxazole-4-carbonitrile is a synthetic compound that belongs to the class of oxazole derivatives. It has been widely studied for its potential applications in various scientific research fields.

Mechanism of Action

The mechanism of action of 2-[(4-chlorophenoxy)methyl]-5-(methylamino)-1,3-oxazole-4-carbonitrile is not fully understood. However, it has been suggested that it works by inhibiting the activity of certain enzymes that are involved in the growth and proliferation of cancer cells. It also appears to induce apoptosis (programmed cell death) in cancer cells.
Biochemical and Physiological Effects:
2-[(4-chlorophenoxy)methyl]-5-(methylamino)-1,3-oxazole-4-carbonitrile has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as topoisomerase II and protein kinase C, which are involved in cancer cell growth and proliferation. It also appears to induce apoptosis in cancer cells by activating certain cell signaling pathways.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[(4-chlorophenoxy)methyl]-5-(methylamino)-1,3-oxazole-4-carbonitrile in lab experiments is its potent anti-cancer activity. It has been shown to be effective against various cancer cell lines, making it a promising candidate for further development as an anti-cancer drug. However, one of the limitations is that its mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 2-[(4-chlorophenoxy)methyl]-5-(methylamino)-1,3-oxazole-4-carbonitrile. One direction is to further investigate its mechanism of action and identify the specific enzymes and signaling pathways that it targets. This could lead to the development of more effective anti-cancer drugs that target these specific pathways. Another direction is to explore its potential applications in other scientific research fields, such as anti-inflammatory and anti-bacterial agents. Finally, future research could focus on optimizing its use in lab experiments and developing more efficient synthesis methods.

Synthesis Methods

The synthesis of 2-[(4-chlorophenoxy)methyl]-5-(methylamino)-1,3-oxazole-4-carbonitrile involves the reaction between 4-chlorobenzyl alcohol and methylamine in the presence of sodium hydroxide. The resulting intermediate product is then reacted with ethyl cyanoacetate and sodium ethoxide to obtain the final product.

Scientific Research Applications

2-[(4-chlorophenoxy)methyl]-5-(methylamino)-1,3-oxazole-4-carbonitrile has been extensively studied for its potential applications in various scientific research fields. It has been found to exhibit significant anti-cancer activity against various cancer cell lines, including breast, lung, and colon cancer. It has also been shown to possess anti-inflammatory, anti-bacterial, and anti-viral properties.